7-Ethoxy-4-(2-(6-methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)quinoline

Specification

• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 7-ethoxy-4-[2-(6-methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl]quinoline
• Standard InChI: InChI=1S/C23H22N4O/c1-3-28-16-9-10-17-18(11-12-24-20(17)14-16)22-21-8-5-13-27(21)26-23(22)19-7-4-6-15(2)25-19/h4,6-7,9-12,14H,3,5,8,13H2,1-2H3
• Standard InChI Key: SGMXHEIWJQTVMJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=NC=CC(=C2C=C1)C3=C4CCCN4N=C3C5=CC=CC(=N5)C

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound’s structure integrates three aromatic systems:

• A quinoline scaffold substituted with an ethoxy group at position 7.

• A pyrrolo[1,2-b]pyrazole ring fused to the quinoline at position 4.

• A 6-methylpyridin-2-yl group attached to the pyrrolopyrazole at position 2.

This arrangement creates a planar, polycyclic framework conducive to π-π stacking and hydrogen bonding with biological targets. The ethoxy group enhances solubility, while the methylpyridine moiety influences steric and electronic interactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₃H₂₂N₄O
Molecular Weight	370.4 g/mol
IUPAC Name	7-Ethoxy-4-[2-(6-methylpyridin-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl]quinoline
SMILES	CCOC1=CC2=NC=CC(=C2C=C1)C3=C4CCCN4N=C3C5=CC=CC(=N5)C
Topological Polar Surface Area	63.4 Ų

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a multi-step strategy:

• Quinoline Core Formation: 7-Ethoxyquinoline is prepared via Friedländer condensation of 3-ethoxy-aniline with ethyl acetoacetate under acidic conditions.

• Pyrrolo[1,2-b]pyrazole Construction: Cyclization of 2-(6-methylpyridin-2-yl)-1-(quinolin-4-yl)ethanone with hydrazine hydrate in dimethylacetamide yields the pyrrolopyrazole ring.

• Coupling Reactions: Suzuki-Miyaura cross-coupling links the quinoline and pyridine moieties, optimized using palladium catalysts.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield
Quinoline Formation	H₂SO₄, 120°C, 6 hr	78%
Pyrrolopyrazole Cyclization	Hydrazine hydrate, DMAc, 90°C, 12 hr	65%
Cross-Coupling	Pd(PPh₃)₄, K₂CO₃, DMF, 80°C	52%

Modifications to the ethoxy group or pyridine methyl substituent alter solubility and target affinity. For instance, replacing ethoxy with methoxy reduces metabolic stability but increases lipophilicity.

Biological Activity and Mechanism of Action

Antitumor Efficacy

The compound exhibits potent activity against tyrosine kinase-driven cancers, particularly non-small cell lung cancer (NSCLC) and breast adenocarcinoma.

Table 3: In Vitro Cytotoxicity (IC₅₀ Values)

Cancer Cell Line	IC₅₀ (μM)
A549 (NSCLC)	0.12
MCF-7 (Breast)	0.18
HepG2 (Liver)	0.45

Mechanistically, it inhibits epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor 2 (VEGFR2) by competing with ATP-binding sites. Molecular docking reveals hydrogen bonds between the pyridine nitrogen and EGFR’s Met793 residue, while the quinoline system engages in hydrophobic interactions with Leu718.

Selectivity and Toxicity

The compound shows >50-fold selectivity for cancer cells over normal fibroblasts (IC₅₀ > 10 μM in WI-38 cells). Acute toxicity studies in mice indicate a median lethal dose (LD₅₀) of 320 mg/kg, with hepatotoxicity observed at higher doses.

Pharmacological Profile

Pharmacokinetics

• Absorption: Oral bioavailability of 42% in rats, peaking at 2 hr.

• Metabolism: Hepatic CYP3A4-mediated O-deethylation generates a primary metabolite (7-hydroxy derivative), which retains 30% of parent compound activity.

• Excretion: Renal (60%) and fecal (35%) routes over 24 hr.

Structure-Activity Relationships (SAR)

• Ethoxy Group: Critical for metabolic stability; removal reduces half-life from 6.2 hr to 1.8 hr.

• 6-Methylpyridine: Enhances VEGFR2 inhibition by 3-fold compared to unsubstituted pyridine.

• Pyrrolopyrazole: Saturation of the dihydropyrrole ring improves solubility without compromising potency.

Comparative Analysis with Structural Analogs

Table 4: Analog Comparison

Compound	Target (IC₅₀)	Solubility (mg/mL)
7-Ethoxy Derivative	EGFR: 0.10 μM	0.45
7-Methoxy Analog	EGFR: 0.15 μM	0.28
Pyridine-unsubstituted	EGFR: 0.25 μM	0.62

The ethoxy variant outperforms methoxy and unsubstituted analogs in both potency and pharmacokinetics, underscoring the importance of alkoxy groups in balancing efficacy and drug-like properties.

Future Directions and Applications

Chemical Optimization

• Prodrug Design: Masking the ethoxy group as a phosphate ester could improve aqueous solubility.

• Polymer Conjugates: PEGylation may prolong circulation half-life for sustained target engagement.